3-(Bromomethyl)-4-(trifluoromethyl)pyridine

• IUPAC Name: 3-(bromomethyl)-4-(trifluoromethyl)pyridine
• InChI: InChI=1S/C7H5BrF3N/c8-3-5-4-12-2-1-6(5)7(9,10)11/h1-2,4H,3H2
• InChI Key: CPOIHVJSPQWRRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(F)(F)F)CBr
• Molecular Formula: C7H5BrF3N
• Molecular Weight: 240.02 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its appearance, melting point, and assay percent range. For “2-Bromo-3-(trifluoromethyl)pyridine”, it appears as white crystals or powder, has a melting point of 38.0-50.0°C, and an assay (GC) of ≥94.0%.

Safety and Hazards

The safety and hazards of a compound are usually provided in its Safety Data Sheet (SDS). For “5-Bromo-2-(trifluoromethyl)pyridine”, it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

A solution of 0.6 g (3.4 mmoles) of (4-trifluoromethylpyridin-3-yl)-methanol dissolved in 50 ml of diethyl ether was cooed to −30° C. Thereto was added 1.4 g (5.2 mmoles) of phosphorus tribromide. The mixture was stirred at room temperature for 12 hours to give rise to a reaction. After confirmation of the completion of the reaction, the reaction mixture was poured into water, followed by extraction with ethyl acetate. The resulting organic layer was washed with water and an aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate. The resulting solution was subjected to vacuum distillation to remove the solvent contained therein, to obtain 0.61 g (yield: 75.3%) of 3-bromomethyl-4-trifluoromethylpyridine as a yellow oily substance.